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Compound of Interest

Compound Name: 5-Chloro-2-phenoxyaniline

Cat. No.: B041261 Get Quote

The proper disposal of 5-Chloro-2-phenoxyaniline, a chemical intermediate used in

pharmaceutical and other chemical syntheses, is critical to ensure the safety of laboratory

personnel and to prevent environmental contamination. This guide provides detailed

procedures for the safe handling and disposal of this compound, in line with established safety

protocols.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is imperative to handle 5-Chloro-2-phenoxyaniline
with appropriate safety measures. This compound is classified as a hazardous substance,

causing skin and serious eye irritation, and may lead to respiratory irritation.[1] It is also

suspected of causing genetic defects and may have long-lasting harmful effects on aquatic life.

[2]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves. Gloves must be inspected before use,

and proper removal techniques should be employed to avoid skin contact.[1]

Eye Protection: Use safety glasses with side-shields or chemical goggles.[3]

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin exposure.[2]

[3]
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Respiratory Protection: If handling in a poorly ventilated area or if dust formation is likely, use

a NIOSH-approved respirator.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid the formation of dust and aerosols.[2]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2][3]

Properties of 5-Chloro-2-phenoxyaniline
A summary of the key physical and chemical properties of 5-Chloro-2-phenoxyaniline is

provided in the table below.

Property Value

Molecular Formula C₁₂H₁₀ClNO

Molecular Weight 219.67 g/mol

Appearance Off-white solid

Melting Point 41-44 °C

Boiling Point 190-192 °C @ 8 Torr

Density 1.3 ± 0.1 g/cm³

Flash Point 150.3 ± 23.7 °C

(Data sourced from multiple safety data sheets)

Detailed Disposal Protocol
The primary recommended method for the disposal of 5-Chloro-2-phenoxyaniline is

incineration by a licensed professional waste disposal service.[1]
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Step 1: Waste Identification and Segregation
Identify: Clearly label all waste containers with "5-Chloro-2-phenoxyaniline" and the

appropriate hazard symbols.

Segregate: Do not mix 5-Chloro-2-phenoxyaniline waste with other chemical waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) office.

Step 2: Preparing Solid Waste for Disposal
Collection: Collect pure 5-Chloro-2-phenoxyaniline, contaminated solids (e.g., spill cleanup

materials, contaminated lab supplies), and any reaction byproducts in a designated,

sealable, and properly labeled waste container.

Container: Use a robust, leak-proof container. For solids, a securely sealed plastic or metal

drum is appropriate.

Handling: When transferring the solid waste, avoid creating dust.[1] If necessary, moisten the

material slightly with a non-reactive solvent to prevent it from becoming airborne.

Step 3: Preparing Liquid Waste for Disposal
Collection: If 5-Chloro-2-phenoxyaniline is in a solution, collect it in a separate, labeled,

and sealed container designed for liquid chemical waste.

Solvent Compatibility: Ensure the waste container is compatible with the solvent used.

Surplus Solutions: Offer surplus and non-recyclable solutions to a licensed disposal

company.[1]

Step 4: Disposal of Contaminated Materials
PPE: Dispose of contaminated gloves, weigh papers, and other disposable lab supplies in

the designated solid waste container for 5-Chloro-2-phenoxyaniline.

Glassware: Rinse contaminated glassware thoroughly with a suitable solvent (e.g., acetone

or ethanol) in a fume hood. Collect the rinsate as hazardous liquid waste. Once
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decontaminated, the glassware can be washed and reused or disposed of as regular lab

glass.

Packaging: Dispose of the original container as unused product, ensuring it is empty and

sealed before placing it in the appropriate waste stream.[1]

Step 5: Storage and Final Disposal
Storage: Store the sealed waste containers in a cool, dry, and well-ventilated designated

waste accumulation area, away from incompatible materials.

Professional Disposal: Arrange for a licensed professional waste disposal service to collect

the waste.[1] The material should be incinerated in a chemical incinerator equipped with an

afterburner and scrubber.[1]

Documentation: Maintain a record of the waste generated, including the amount and date of

disposal, in accordance with local and national regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 5-Chloro-2-phenoxyaniline.
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Caption: Disposal workflow for 5-Chloro-2-phenoxyaniline.
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This comprehensive approach ensures that the disposal of 5-Chloro-2-phenoxyaniline is

managed safely and responsibly, protecting both the individuals handling the material and the

wider environment. Always consult your institution's specific EHS guidelines and local

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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